Cas no 86410-47-1 (5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI))
86410-47-1 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI)
CAS No:86410-47-1
MF:C21H37N3O2
MW:363.537385702133
CID:991618
PubChem ID:20503584
Update Time:2025-04-20
5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI)
- 2-(hexadecylamino)pyrimidine-5-carboxylic acid
- 86410-47-1
- CHEMBL31512
- 5-pyrimidinecarboxylic acid,2-(hexadecylamino)-
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- Inchi: 1S/C21H37N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-21-23-17-19(18-24-21)20(25)26/h17-18H,2-16H2,1H3,(H,25,26)(H,22,23,24)
- InChI Key: VMBXUQXVTQTXOE-UHFFFAOYSA-N
- SMILES: OC(C1C=NC(=NC=1)NCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 363.28857743g/mol
- Monoisotopic Mass: 363.28857743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 75.1Ų
5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI) Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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